Cas no 1821158-66-0 (4-Azidopyridin-2-amine)

• Product Name: 4-Azidopyridin-2-amine
• CAS No: 1821158-66-0
• MF: C₅H₅N₅
• MW: 135.126699209213
• MDL: MFCD24456886
• CID: 5237871
• PubChem ID: 124707847
• Update Time: 2025-05-21

4-Azidopyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Azidopyridin-2-amine

• MDL： MFCD24456886
• Inchi： 1S/C5H5N5/c6-5-3-4(9-10-7)1-2-8-5/h1-3H,(H2,6,8)
• InChI Key： QOPNRAQORCGXNR-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1N)N=[N+]=[N-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 150
• XLogP3: 1.4
• Topological Polar Surface Area: 53.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 4-Azidopyridin-2-amine

4-Azidopyridin-2-amine: A Comprehensive Overview

4-Azidopyridin-2-amine (CAS No. 1821158-66-0) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring an azide group (-N3) attached to a pyridine ring with an amino group (-NH2) at the 2-position, has garnered attention due to its potential applications in drug design, click chemistry, and advanced materials development.

The synthesis of 4-Azidopyridin-2-amine involves a multi-step process that typically begins with the preparation of the pyridine ring. The amino group at the 2-position is introduced via amination reactions, followed by the installation of the azide group at the 4-position. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing reaction times and improving yields. For instance, researchers have employed transition metal catalysts to facilitate the coupling reactions necessary for constructing the azide functionality.

One of the most promising applications of 4-Azidopyridin-2-amine lies in its use as a building block in click chemistry. The azide group is highly reactive under copper-catalyzed conditions, making it ideal for forming stable triazole linkages with alkyne-containing compounds. This property has been exploited in the development of bioconjugates, drug delivery systems, and sensors. Recent studies have demonstrated its utility in creating self-healing materials and stimuli-responsive polymers.

In pharmacology, 4-Azidopyridin-2-amine has shown potential as a lead compound for drug discovery. Its ability to act as a bioisostere for other nitrogen-containing heterocycles makes it a valuable tool in medicinal chemistry. Researchers have explored its role as a kinase inhibitor and its potential to modulate cellular signaling pathways. Preclinical studies suggest that derivatives of this compound may exhibit anti-inflammatory and anticancer properties.

The chemical stability and reactivity of 4-Azidopyridin-2-amine make it suitable for use in various industrial processes. Its application in polymer chemistry has been particularly noteworthy, with recent developments focusing on its incorporation into polymeric networks for enhanced mechanical properties and thermal stability. Additionally, its use in electrochemical applications, such as batteries and supercapacitors, has been explored due to its ability to act as an electron-deficient aromatic system.

From an environmental standpoint, 4-Azidopyridin-2-amine exhibits moderate biodegradability under aerobic conditions, which aligns with current sustainability trends in chemical manufacturing. Its production processes are being optimized to minimize waste and energy consumption, reflecting industry-wide efforts toward greener synthetic methods.

In conclusion, 4-Azidopyridin-2-amine (CAS No. 1821158-66-0) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations within organic chemistry and related fields.